Cas no 1202771-62-7 (2-acetyl-4-Thiazolecarbonitrile)
1202771-62-7 structure
Product Name:2-acetyl-4-Thiazolecarbonitrile
CAS No:1202771-62-7
MF:C6H4N2OS
MW:152.173759460449
CID:1101658
PubChem ID:68370864
Update Time:2025-04-20
2-acetyl-4-Thiazolecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-acetyl-4-Thiazolecarbonitrile
- 2-acetylthiazole-4-carbonitrile
- SCHEMBL12743239
- DA-14496
- 1202771-62-7
-
- Inchi: 1S/C6H4N2OS/c1-4(9)6-8-5(2-7)3-10-6/h3H,1H3
- InChI Key: TWXFPAPNHJMQJX-UHFFFAOYSA-N
- SMILES: S1C=C(C#N)N=C1C(C)=O
Computed Properties
- Exact Mass: 152.00443393g/mol
- Monoisotopic Mass: 152.00443393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 82Ų
2-acetyl-4-Thiazolecarbonitrile Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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